Cas no 53967-61-6 (Benzenamine, 5-methoxy-2-(1H-tetrazol-5-yl)-)

• Product name: Benzenamine, 5-methoxy-2-(1H-tetrazol-5-yl)-
• CAS No: 53967-61-6
• MF: C₈H₉N₅O
• MW: 191.18996
• CID: 355966
• PubChem ID: 12368612

Benzenamine, 5-methoxy-2-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-methoxy-2-(1H-tetrazol-5-yl)-
• 5-methoxy-2-(2H-tetrazol-5-yl)aniline
• 53967-61-6
• DTXSID50494697
• SCHEMBL11360946
• QFMJGOBQEYOAPB-UHFFFAOYSA-N
• 5-(2-amino-4-methoxyphenyl)tetrazole

• Inchi： InChI=1S/C8H9N5O/c1-14-5-2-3-6(7(9)4-5)8-10-12-13-11-8/h2-4H,9H2,1H3,(H,10,11,12,13)
• InChI Key： QFMJGOBQEYOAPB-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C2=NN=NN2)C(N)=C1

Computed Properties

• Exact Mass: 191.08087
• Monoisotopic Mass: 191.08070993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.7Ų
• XLogP3: 0.4

Experimental Properties

• PSA: 89.71